Pyrroloquinoline quinone

Description

General Information

Pyrroloquinoline quinone (PQQ), also known as methoxatin, is a water-soluble quinone compound that serves multiple roles in biological systems . It functions as a redox cofactor, amine oxidase catalyst, and free radical scavenger . PQQ is present throughout early biological conception and evolution and is a potent plant growth factor .

Mechanism of Action

• Enzyme Cofactor PQQ acts as a cofactor for bacterial enzymes like glucose or alcohol dehydrogenases. It enhances NADH oxidation to NAD+ and pyruvate production in mammalian dehydrogenases like lactate dehydrogenase (LDH) .

• Metabolic Regulation PQQ optimizes oxidative metabolism, improving antioxidant defense and immune function. NAD+ serves as a substrate for deacylation reactions catalyzed by sirtuins, such as SIRT1 and SIRT3, which are essential signaling proteins for metabolic regulation related to oxidative processes .

• Transcriptional Networks Dietary supplementation of PQQ affects transcriptional networks, including AMPK, MAPK, and JAK-STAT pathways, influencing cellular proliferation, mitosis, apoptosis, and immune response control .

• Mitochondrial Function PQQ modulates lactate acid and other dehydrogenases, enhancing NAD+-dependent sirtuin activity and mediating mitochondrial functions through targets like PGC-1α, NRF-1, NRF-2, and TFAM . Dietary PQQ may prevent obesity by reducing body fat accumulation via suppressing lipogenesis and promoting mitochondrial biogenesis .

Health Benefits and Applications

• Antioxidant and Immune Function PQQ exhibits antioxidant activity, protects against oxidation, and enhances immune function .

• Cardiovascular Health LC-OM3 supplementation is associated with a modest reduction in cardiac death . Choline supplement may be considered for adjunct anti-hypertrophy therapy .

• Neuroprotection and Cognitive Function PQQ improves brain function and cognition in older adults and can prevent the reduction of brain function, especially in attention and working memory .

• Metabolic Regulation PQQ affects metabolic regulation and activates antioxidant response genes. It also modulates inflammatory pathways .

• Potential Therapeutic Uses PQQ has potential health benefits in preventing chronic diseases such as cardiovascular disease, neurodegenerative disorders, and certain types of cancer. It is also used as a potential therapeutic to treat liver fibrosis .

Dietary Sources and Supplementation

PQQ is found in various foods :

Food	PQQ Concentration
Tea	Data not provided
Papaya	Data not provided
Spinach	Data not provided
Peppers	Data not provided
Kiwi	Data not provided
Parsley	Data not provided
Celery	Data not provided
Fermented Soybeans	Data not provided

Synthesis of Pyrroloquinoline quinone

Pyrroloquinoline quinone can be synthesized from trimethyl 4,5-dihydro-4,5-dioxo-1H-pyrrolo[2,3-f]quinoline-2,7,9-tricarboxylate using sodium carbonate in water at 30℃ for 24 hours, or with potassium carbonate in water at 25 - 80℃ .

Deficiency

The absence of PQQ in diets produces a response like a vitamin-related deficiency, with recovery upon PQQ repletion in a dose-dependent manner .

Cautions

Further research is needed to understand PQQ's mechanisms of action and long-term effects. Consult a healthcare professional before considering pyrroloquinoline quinone supplementation .

• CAS No.: 72909-34-3
• Product Name: Pyrroloquinoline quinone
• Molecular Formula: C14H6N2O8
• Molecular Weight: 330.21 g/mol
• IUPAC Name: 4,5-dioxo-1H-pyrrolo[2,3-f]quinoline-2,7,9-tricarboxylic acid
• Standard InChI: InChI=1S/C14H6N2O8/c17-10-4-2-6(14(23)24)15-8(4)7-3(12(19)20)1-5(13(21)22)16-9(7)11(10)18/h1-2,15H,(H,19,20)(H,21,22)(H,23,24)
• Standard InChIKey: MMXZSJMASHPLLR-UHFFFAOYSA-N
• SMILES: C1=C(C2=C(C(=O)C(=O)C3=C2NC(=C3)C(=O)O)N=C1C(=O)O)C(=O)O
• Canonical SMILES: C1=C(C2=C(C(=O)C(=O)C3=C2NC(=C3)C(=O)O)N=C1C(=O)O)C(=O)O
• Appearance: Brown red powder
• Physical Description: Solid
• Purity: > 98.0%
• Synonyms: 2,7,9-Tricarboxy-1H-Pyrrolo-(2,3-f)Quinoline-4,5-Dione; 2,7,9-Tricarboxypyrroloquinoline Quinone; 4,5-Dihydro-4,5-Dioxo-1-H-Pyrrolo(2,3-f)Quinoline-2,7,9-Tricarboxylic Acid; Coenzyme PQQ; Coenzyme, PQQ; Cofactor, PQQ; Methoxatin; PQQ Coenzyme; PQQ Cofactor; PQQ, Coenzyme; Pyrrolo Quinoline Quinone; Pyrrolo-Quinoline Quinone; Pyrroloquinoline Quinone; Quinone, Pyrrolo-Quinoline; Quinone, Pyrroloquinoline
• PubChem Compound: 1024
• Last Modified: Sep 12 2023